Cas no 751470-40-3 (1-(1,3-oxazol-5-yl)ethan-1-amine)

1-(1,3-Oxazol-5-yl)ethan-1-amine is a heterocyclic amine compound featuring an oxazole core with an aminoethyl substituent. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where oxazole derivatives are valued for their bioactivity. The compound serves as a key intermediate in the synthesis of more complex molecules, offering reactivity at both the amine and oxazole functional groups. Its stability under standard conditions facilitates handling and storage, while its well-defined chemical properties ensure reproducibility in reactions. Researchers may find it useful for developing novel compounds with potential biological or material science applications.

1-(1,3-oxazol-5-yl)ethan-1-amine structure

751470-40-3 structure

Product Name:1-(1,3-oxazol-5-yl)ethan-1-amine

CAS No:751470-40-3

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD10700190

CID:1035110

PubChem ID:18375760

Update Time:2025-06-07

1-(1,3-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(Oxazol-5-yl)ethanamine
- 1-(1,3-Oxazol-5-yl)ethanamine
- (1S)-1-(1,3-oxazol-5-yl)ethanamine
- [1-(1,3-oxazol-5-yl)ethyl]amine
- AGN-PC-00OWIR
- AK130182
- KB-215809
- MolPort-019-865-744
- SureCN4166389
- 1-(1,3-oxazol-5-yl)ethan-1-amine
- DTXSID30593253
- AKOS006304881
- EN300-142209
- 1-(oxazol-5-yl)ethan-1-amine
- FT-0718516
- 751470-40-3
- SCHEMBL4166389
- SB45545
- DA-03076
- MDL： MFCD10700190
- Inchi： 1S/C5H8N2O/c1-4(6)5-2-7-3-8-5/h2-4H,6H2,1H3
- InChI Key： GOADWLCEMFNDHJ-UHFFFAOYSA-N
- SMILES： O1C=NC=C1C(C)N

Computed Properties

Exact Mass: 112.063662883g/mol
Monoisotopic Mass: 112.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 52Å²

1-(1,3-oxazol-5-yl)ethan-1-amine Pricemore >>

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